Cas no 2375247-94-0 ((3R,5S)-5-Benzyl-3-methylpiperidin-2-one)

• Product Name: (3R,5S)-5-Benzyl-3-methylpiperidin-2-one
• CAS No: 2375247-94-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6399709
• PubChem ID: 145874532
• Update Time: 2025-08-04

(3R,5S)-5-Benzyl-3-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2375247-94-0
• EN300-7444835
• (3R,5S)-5-Benzyl-3-methylpiperidin-2-one
• rac-(3R,5S)-5-benzyl-3-methylpiperidin-2-one

• Inchi： 1S/C13H17NO/c1-10-7-12(9-14-13(10)15)8-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,14,15)/t10-,12+/m1/s1
• InChI Key： VJGFPCSAWUVUSX-PWSUYJOCSA-N
• SMILES： O=C1[C@H](C)C[C@@H](CC2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on (3R,5S)-5-Benzyl-3-methylpiperidin-2-one

Compound CAS No. 2375247-94-0: (3R,5S)-5-Benzyl-3-methylpiperidin-2-one

The compound (3R,5S)-5-Benzyl-3-methylpiperidin-2-one (CAS No. 2375247-94-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of piperidinone derivatives, which are known for their versatile applications in drug design and development. The molecule's unique stereochemistry, characterized by its (3R,5S) configuration, plays a crucial role in its biological activity and selectivity.

Recent advancements in chiral synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and enantioselective reactions. The integration of these techniques has not only improved the yield but also enhanced the purity of (3R,5S)-5-Benzyl-3-methylpiperidin-2-one, making it a valuable asset in research and development pipelines.

The structural features of (3R,5S)-5-Benzyl-3-methylpiperidin-2-one include a piperidine ring with a ketone group at position 2 and substituents at positions 3 and 5. The benzyl group at position 5 introduces significant aromatic character to the molecule, while the methyl group at position 3 contributes to its steric profile. These structural elements collectively influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

Emerging research has highlighted the potential of (3R,5S)-5-Benzyl-3-methylpiperidin-2-one as a lead compound in the development of novel therapeutic agents. For instance, studies have demonstrated its ability to modulate key biological targets associated with neurodegenerative diseases and inflammatory conditions. Its unique stereochemistry allows for enhanced binding affinity to specific receptors, making it a promising candidate for drug optimization.

In addition to its pharmacological applications, (3R,5S)-5-Benzyl-3-methylpiperidin-2-one has shown utility in asymmetric catalysis and enantioselective synthesis. Researchers have employed this compound as a chiral auxiliary or catalyst in the construction of complex molecular architectures. Its ability to induce high enantioselectivity in various reaction systems underscores its importance in modern organic synthesis.

Recent advancements in computational chemistry have further elucidated the electronic and steric properties of (3R,5S)-5-Benzyl-3-methylpiperidin-2-one, providing deeper insights into its reactivity and selectivity. Quantum mechanical calculations and molecular docking studies have revealed critical interactions that govern its binding modes with biological targets.

The synthesis of (3R,5S)-5-Benzyl-3-methylpiperidin-2-one typically involves multi-step processes that demand meticulous control over stereochemistry. Key steps often include alkylation reactions, oxidation processes, and stereoselective reductions. The use of advanced protecting groups and chiral catalysts has significantly streamlined these procedures.

Despite its promising attributes, further research is required to fully harness the potential of (3R,5S)-5-Benzyl-3-methylpiperidin-2-one. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its safety profile for potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to real-world therapeutics.

In conclusion, (3R,5S)-5-Benzyl-3-methylpiperidin-2-one (CAS No. 2375247-94-0) stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing drug discovery. With continued research and innovation, this compound is poised to make significant contributions to the field of medicinal chemistry.